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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B1627972

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds like DL-Methionine-13C is paramount. While the 13C
isotope is stable and non-radioactive, the chemical properties of the molecule warrant careful
adherence to safety protocols to minimize exposure and ensure experimental integrity.[1] This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans.

Core Safety and Handling Summary

DL-Methionine, as a white crystalline powder, can cause eye, skin, and respiratory tract
irritation.[2] The primary safety concern is the inhalation of dust particles and direct contact.[2]
[3] Therefore, minimizing dust generation is a critical aspect of safe handling.[2] Although
considered non-hazardous under GHS classifications, it is prudent to treat all laboratory
chemicals with caution.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for handling DL-Methionine-3C. The following table
summarizes the required PPE:
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Protection Type

Specific Recommendation

Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles.

To prevent eye irritation from
dust particles.[2][4][5]

Skin Protection

Nitrile gloves and a lab coat.

To prevent skin irritation and

contamination.[2][4][5]

Respiratory Protection

Generally not required with
adequate ventilation. Use a
NIOSH-approved respirator if

dust cannot be controlled.

To prevent respiratory tract

irritation from dust inhalation.

[2][6]

Quantitative Data Summary

The following table summarizes key quantitative data for DL-Methionine. Note that this data is

for the unlabeled compound and is expected to be nearly identical for the 3C labeled version.

Property Value Source

CAS Number 59-51-8 21171

Molecular Formula CsH11NO2S [5]

Molecular Weight 149.21 g/mol [5]

Melting Point 281 °C (decomposes) [4115]
Soluble in dilute acids,

Solubility alkalies, and water. Insoluble [4][5]

in alcohol.

Oral LDso (Rat)

> 10,000 mg/kg

[6]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal ensures both safety and compliance.

Experimental Workflow
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The following diagram outlines the standard workflow for handling DL-Methionine-13C in a
laboratory setting.
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Workflow for Safe Handling of DL-Methionine-13C

Step-by-Step Handling Procedures

Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for DL-Methionine.[8]

o Put on all required personal protective equipment, including a lab coat, safety glasses, and
gloves.[4][5]

o Prepare the work area by ensuring it is clean and uncluttered.[9] Work in a well-ventilated
area, preferably in a chemical fume hood or a designated powder weighing station to
minimize dust exposure.[8][10]

Handling:

o Weighing: When weighing the powder, avoid pouring it directly from the bottle to prevent
spills.[10] Use a spatula or scoop to transfer small amounts.[10] Keep the container closed
when not in use.[10]

o Dissolution: When dissolving the powder, add it slowly to the solvent. If working with a
hazardous material in solution, work over disposable bench covers.[10]

Cleanup and Disposal:

o Spills: In case of a spill, avoid generating dust.[2] Vacuum or sweep up the material and
place it into a suitable, sealed disposal container.[2][4] Clean the spill site with an
appropriate solvent or cleaning solution.[10]

o Decontamination: After handling, decontaminate all surfaces, including the exterior of vials
and equipment, as dust may cling to them.[10] Wet cleaning methods are preferable to dry
sweeping to avoid aerosolizing the powder.[10]

o Disposal: Dispose of waste material and empty containers in accordance with local, state,
and federal regulations. Consult with your institution's environmental health and safety
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office for specific guidance.[6]

Emergency Procedures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes.[2] Wash clothing before reuse.[2]

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek medical attention.[2]

By adhering to these guidelines, researchers can safely and effectively utilize DL-Methionine-

13C in their work, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for

Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

2
3
4
e 5.
6
7
8

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. valudor.com [valudor.com]

. archpdfs.lps.org [archpdfs.Ips.org]

dl-Methionine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

. multichemindia.com [multichemindia.com]
. carlroth.com [carlroth.com]

. uwlax.edu [uwlax.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/dlmethionine-3C5332CF-D07E-4CB3-9E8E-DFF0072BBBDF.pdf&str=19532
https://pim-resources.coleparmer.com/sds/17927.pdf
https://pim-resources.coleparmer.com/sds/17927.pdf
https://pim-resources.coleparmer.com/sds/17927.pdf
https://pim-resources.coleparmer.com/sds/17927.pdf
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.benchchem.com/product/b1627972?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.valudor.com/wp-content/uploads/2024/11/DL-Methionine-Feed-Grade-Valudor-SDS.pdf
https://archpdfs.lps.org/Chemicals/Methionine-DL.pdf
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/dlmethionine-3C5332CF-D07E-4CB3-9E8E-DFF0072BBBDF.pdf&str=19532
https://www.carlroth.com/medias/SDB-8602-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU2NzJ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmhqWWk4NU1UYzRPVEkwTWpJd05EUTJMMU5FUWw4NE5qQXlYMDFVWDBWT0xuQmtaZ3wwZjQxNzIyMDUyNzNjZjAxODViOTM4NDVjYTc1M2YzNWM4ZGE5ZjNiYjlmYjg4NjlhNzU0ZWU4MTlhNGU3NWVl
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 9. artsci.usu.edu [artsci.usu.edu]
e 10. ehs.wisc.edu [ehs.wisc.edu]
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DL-Methionine-3C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627972#personal-protective-equipment-for-
handling-dl-methionine-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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